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Compound of Interest

Compound Name: Captopril EP Impurity J

Cat. No.: B121658 Get Quote

Essential Safety and Handling Guide for Captopril
EP Impurity J
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling Captopril EP Impurity J. Adherence to these procedures is critical

for ensuring laboratory safety and minimizing exposure risks.

I. Core Safety Information
Captopril EP Impurity J, also known as (2S)-1-[(2S)-3-(Acetylsulfanyl)-2-

methylpropanoyl]pyrrolidine-2-carboxylic acid or S-Acetylcaptopril, is a substance that requires

careful handling due to its potential health hazards.

Hazard Identification and Classification:
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Hazard Class Hazard Statement

Skin Sensitization (Category 1) H317: May cause an allergic skin reaction.

Reproductive Toxicity (Category 2)
H361fd: Suspected of damaging fertility or the

unborn child.

Specific Target Organ Toxicity (Repeated

Exposure, Category 1)

H372: Causes damage to organs (Kidney,

Cardio-vascular system) through prolonged or

repeated exposure.

Key Physical and Chemical Properties:

Property Value

Synonyms

(2S)-1-[(2S)-3-(Acetylsulfanyl)-2-

methylpropanoyl]pyrrolidine-2-carboxylic acid,

N-[3-(Acetylthio)-(2S)-methylpropionyl]-L-

proline, Acetylcaptopril

CAS Number 64838-55-7

Molecular Formula C₁₁H₁₇NO₄S

Molecular Weight 259.32 g/mol

Storage Temperature 2-8°C

II. Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to prevent skin contact,

inhalation, and eye exposure.
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PPE Category Specification

Hand Protection
Chemical-resistant gloves (e.g., nitrile rubber),

inspected before use.[1]

Eye/Face Protection

Safety glasses with side-shields or chemical

safety goggles. A face shield may be required

for splash hazards.

Skin and Body Protection

Laboratory coat. A full-coverage protective suit

may be necessary for large quantities or in case

of spills.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

may be generated, a NIOSH-approved

respirator with an appropriate particulate filter is

required.

III. Step-by-Step Operational Plan
A. Engineering Controls:

Work in a designated area, preferably within a chemical fume hood, especially when

handling powders or creating solutions.

Ensure eyewash stations and safety showers are readily accessible.

B. Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is donned correctly. Read and

understand the Safety Data Sheet.

Weighing and Transfer:

Handle as a powder in a manner that minimizes dust generation.

Use a spatula or other appropriate tools for transfer.

Close the container tightly after use.
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Solution Preparation:

Add the solid to the solvent slowly.

If heating is required, do so in a controlled manner within the fume hood.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Wash hands thoroughly with soap and water after removing gloves.

IV. Disposal Plan
All waste materials contaminated with Captopril EP Impurity J must be treated as hazardous

waste.

A. Waste Segregation and Collection:

Solid Waste: Collect all contaminated solid waste (e.g., weighing paper, gloves, pipette tips)

in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all contaminated liquid waste in a separate, clearly labeled hazardous

waste container. Do not mix with other solvent waste streams unless compatible.

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

B. Disposal Procedure:

All waste must be handled in accordance with local, state, and federal regulations.

Arrange for disposal through a licensed hazardous waste disposal company.

Do not dispose of down the drain or in regular trash.

V. Emergency Procedures
A. Spills:
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Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an absorbent material to contain the substance. Avoid creating

dust.

Clean-up: Wearing appropriate PPE, carefully clean the spill area. Place all contaminated

materials in a sealed, labeled hazardous waste container.

Report: Report the spill to the laboratory supervisor or safety officer.

B. Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Visual Workflow Diagrams
The following diagrams illustrate the key procedural workflows for handling and disposing of

Captopril EP Impurity J.
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Caption: Step-by-step workflow for handling Captopril EP Impurity J.
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Caption: Logical workflow for the disposal of Captopril EP Impurity J waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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